Cas no 104872-27-7 ((R,R,R,R)-Orlistat)

• Product Name: (R,R,R,R)-Orlistat
• CAS No: 104872-27-7
• MF: C₂₉H₅₃NO₅
• MW: 495.73482966423
• CID: 1061447
• PubChem ID: 13817937
• Update Time: 2025-10-31

(R,R,R,R)-Orlistat Chemical and Physical Properties

Names and Identifiers

• (R,R,R,R)-Orlistat
• (2R)-1-[(2R,3R)-3-Hexyl-4-oxo-2-oxetanyl]-2-tridecanyl N-formyl-D -leucinate
• N-Formyl-D-leucine (1R)-1-[[(2R,3R)-3-hexyl-4-oxo-2-oxetanyl]methyl]dodecyl ester
• [(2R)-1-[(2R,3R)-3-hexyl-4-oxooxetan-2-yl]tridecan-2-yl] (2R)-2-formamido-4-methylpentanoate
• BDBM50465319
• 104872-27-7
• SCHEMBL10927327
• N-ForMyl-
• AKOS030243369
• J-002581
• (S,R,R,R)-Orlistat
• 111466-61-6
• CHEMBL4290524

• Inchi： 1S/C29H53NO5/c1-5-7-9-11-12-13-14-15-16-18-24(34-29(33)26(30-22-31)20-23(3)4)21-27-25(28(32)35-27)19-17-10-8-6-2/h22-27H,5-21H2,1-4H3,(H,30,31)/t24-,25-,26-,27-/m1/s1
• InChI Key： AHLBNYSZXLDEJQ-FPCALVHFSA-N
• SMILES： O1C([C@H](CCCCCC)[C@H]1C[C@@H](CCCCCCCCCCC)OC([C@@H](CC(C)C)NC=O)=O)=O

Computed Properties

• Exact Mass: 495.39200
• Monoisotopic Mass: 495.39237379g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 23
• Complexity: 579
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10
• Topological Polar Surface Area: 81.7Ų

Experimental Properties

• Density: 0.976±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (2.4E-5 g/L) (25 ºC),
• PSA: 85.19000
• LogP: 7.72220

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (R,R,R,R)-Orlistat

Introduction to (R,R,R,R)-Orlistat and Its CAS No. 104872-27-7

(R,R,R,R)-Orlistat, identified by the Chemical Abstracts Service Number (CAS No.) 104872-27-7, is a synthetic derivative that has garnered significant attention in the field of pharmaceutical chemistry and metabolic research. This compound belongs to the class of lipase inhibitors and is widely recognized for its role in weight management and obesity treatment. The stereochemical configuration of (R,R,R,R)-Orlistat, specifically its four stereocenters arranged in the (R,R,R,R) configuration, is crucial for its biological activity and efficacy.

The mechanism of action of (R,R,R,R)-Orlistat revolves around its ability to selectively inhibit the activity of gastric and pancreatic lipases. These enzymes are essential for the hydrolysis of triglycerides into free fatty acids, which can then be absorbed by the intestines. By inhibiting this process, (R,R,R,R)-Orlistat effectively reduces the absorption of dietary fats by approximately 30%, thereby contributing to weight loss and improvement in lipid profiles. This mechanism has made it a cornerstone in the pharmacological management of obesity.

Recent research has delved deeper into the structural and functional aspects of (R,R,R,R)-Orlistat. Studies have highlighted the importance of its stereochemistry in determining its binding affinity and efficacy. The (R,R,R,R) configuration ensures optimal interaction with lipase active sites, leading to high inhibitory potency. Additionally, computational modeling studies have provided insights into the molecular interactions between (R,R,R,R)-Orlistat and lipase enzymes, further elucidating its mechanism of action.

In clinical settings, (R,R,R,R)-Orlistat has been extensively studied for its efficacy in weight management. Clinical trials have demonstrated that when combined with a reduced-calorie diet, it can lead to significant weight loss and improvement in associated metabolic parameters such as blood pressure, cholesterol levels, and blood sugar control. These findings have solidified its position as a first-line therapeutic option for obesity treatment.

The pharmacokinetic profile of (R,R,R,R)-Orlistat is another area of interest. It is well-absorbed after oral administration but undergoes extensive metabolism in the gut wall before reaching systemic circulation. This metabolic process results in low systemic bioavailability, which is both a challenge and an advantage. While it reduces systemic exposure to the drug, it also minimizes potential side effects associated with higher concentrations.

Recent advancements in drug delivery systems have aimed at enhancing the bioavailability and efficacy of (R. Novel formulations such as delayed-release capsules have been developed to improve gastrointestinal tolerance and reduce gastrointestinal side effects. These formulations are designed to release the drug in a controlled manner, ensuring optimal absorption while minimizing irritation to the gastrointestinal tract.

The safety profile of (R has been thoroughly evaluated through extensive clinical trials. Common side effects include gastrointestinal discomfort such as oily spotting, flatulence with discharge, and diarrhea. These side effects are generally mild to moderate and tend to decrease over time as the body adapts to the drug. However, more serious adverse effects such as cholelithiasis (gallstones) have been reported in some cases, necessitating careful monitoring and patient education.

Research is ongoing to explore additional therapeutic applications of (R

The synthesis of (R

The regulatory landscape for (R

In conclusion, (R